Cas no 1158764-50-1 (3-[(3-chlorophenyl)methyl]pyrrolidine)

3-[(3-Chlorophenyl)methyl]pyrrolidine is a chiral pyrrolidine derivative featuring a 3-chlorobenzyl substituent, which enhances its utility as a versatile intermediate in organic synthesis. The compound’s rigid pyrrolidine scaffold and aromatic chlorophenyl group make it valuable for constructing pharmacologically active molecules, particularly in medicinal chemistry and drug discovery. Its structural motif is conducive to modulating steric and electronic properties, enabling tailored interactions in target binding. The chlorine atom further offers a handle for selective functionalization via cross-coupling or nucleophilic substitution. This compound is typically employed in the development of ligands, catalysts, and bioactive compounds, benefiting from its balanced lipophilicity and synthetic flexibility. Suitable for controlled environments, it requires handling under inert conditions to preserve stability.
3-[(3-chlorophenyl)methyl]pyrrolidine structure
1158764-50-1 structure
Product Name:3-[(3-chlorophenyl)methyl]pyrrolidine
CAS No:1158764-50-1
MF:C11H14ClN
MW:195.688561916351
CID:1006707
PubChem ID:71757818
Update Time:2025-06-30

3-[(3-chlorophenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorobenzyl)pyrrolidine
    • 3-[(3-chlorophenyl)methyl]Pyrrolidine
    • Z1255391385
    • SCHEMBL22265953
    • 1158764-50-1
    • Pyrrolidine, 3-[(3-chlorophenyl)methyl]-
    • AKOS022393440
    • DB-060768
    • EN300-124138
    • 3-[(3-chlorophenyl)methyl]pyrrolidine
    • MDL: MFCD07383254
    • Inchi: 1S/C11H14ClN/c12-11-3-1-2-9(7-11)6-10-4-5-13-8-10/h1-3,7,10,13H,4-6,8H2
    • InChI Key: VVEHQTPUBNGBGN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CC1CNCC1

Computed Properties

  • Exact Mass: 195.081
  • Monoisotopic Mass: 195.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.8

3-[(3-chlorophenyl)methyl]pyrrolidine Security Information

3-[(3-chlorophenyl)methyl]pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C376463-10mg
3-[(3-Chlorophenyl)methyl]pyrrolidine
1158764-50-1
10mg
$ 50.00 2022-04-01
TRC
C376463-50mg
3-[(3-Chlorophenyl)methyl]pyrrolidine
1158764-50-1
50mg
$ 210.00 2022-04-01
TRC
C376463-100mg
3-[(3-Chlorophenyl)methyl]pyrrolidine
1158764-50-1
100mg
$ 295.00 2022-04-01
Enamine
EN300-124138-0.05g
3-[(3-chlorophenyl)methyl]pyrrolidine
1158764-50-1 85%
0.05g
$212.0 2023-06-08
Enamine
EN300-124138-0.1g
3-[(3-chlorophenyl)methyl]pyrrolidine
1158764-50-1 85%
0.1g
$317.0 2023-06-08
Enamine
EN300-124138-0.25g
3-[(3-chlorophenyl)methyl]pyrrolidine
1158764-50-1 85%
0.25g
$452.0 2023-06-08
Enamine
EN300-124138-0.5g
3-[(3-chlorophenyl)methyl]pyrrolidine
1158764-50-1 85%
0.5g
$713.0 2023-06-08
Enamine
EN300-124138-1.0g
3-[(3-chlorophenyl)methyl]pyrrolidine
1158764-50-1 85%
1g
$914.0 2023-06-08
Enamine
EN300-124138-2.5g
3-[(3-chlorophenyl)methyl]pyrrolidine
1158764-50-1 85%
2.5g
$1791.0 2023-06-08
Enamine
EN300-124138-5.0g
3-[(3-chlorophenyl)methyl]pyrrolidine
1158764-50-1 85%
5g
$2650.0 2023-06-08

Additional information on 3-[(3-chlorophenyl)methyl]pyrrolidine

Research Brief on 3-[(3-chlorophenyl)methyl]pyrrolidine (CAS: 1158764-50-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-[(3-chlorophenyl)methyl]pyrrolidine (CAS: 1158764-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and 3-chlorobenzyl substitution, exhibits promising pharmacological properties, making it a subject of interest for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

One of the key findings from recent research highlights the role of 3-[(3-chlorophenyl)methyl]pyrrolidine as a modulator of neurotransmitter receptors. Specifically, it has been investigated for its affinity towards dopamine and serotonin receptors, which are critical targets for treating psychiatric and neurological conditions. In vitro studies have demonstrated its ability to selectively bind to certain receptor subtypes, suggesting potential applications in the development of antipsychotic or antidepressant agents. The compound's unique structural features contribute to its binding specificity and metabolic stability, as evidenced by pharmacokinetic analyses.

Another area of exploration involves the antimicrobial properties of 3-[(3-chlorophenyl)methyl]pyrrolidine. Recent publications have reported its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. Mechanistic studies indicate that the compound disrupts microbial cell membranes and interferes with essential enzymatic processes. These findings position it as a candidate for further optimization in the development of new antimicrobial agents, particularly in light of the growing global threat of antibiotic resistance.

From a synthetic chemistry perspective, novel routes for the efficient production of 3-[(3-chlorophenyl)methyl]pyrrolidine have been developed. Recent advancements in catalytic methods have enabled more sustainable and cost-effective synthesis of this compound, with improved yields and purity. These methodological improvements are crucial for scaling up production and facilitating further pharmacological evaluation. Additionally, computational modeling studies have provided insights into the structure-activity relationships of derivatives based on this core structure, guiding the design of more potent analogs.

In conclusion, 3-[(3-chlorophenyl)methyl]pyrrolidine (CAS: 1158764-50-1) represents a versatile scaffold with multiple therapeutic applications. Its recent investigation spans neuropharmacology, antimicrobial therapy, and synthetic methodology development. As research progresses, this compound and its derivatives may offer new solutions to pressing medical challenges, particularly in areas where current treatment options are limited or becoming ineffective. Future studies should focus on comprehensive preclinical evaluation and further structural optimization to fully realize its therapeutic potential.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.